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Compound Focus: o-Cumylphenol

CAS No.: 18168-40-6

Cat. No.: S1520211

Basic Chemical Identification

The following table summarizes the basic identifiers for o-cumylphenol from the search results [1]:

Property Description

Chemical Name 2-(1-Methyl-1-phenylethyl)phenol
CAS Number Information missing from results
Molecular Formula CisH160

IUPAC Name 2-(1-Methyl-1-phenylethyl)phenol
Catalog/ID PubChem CID 123377

Historical Synthesis and Manufacturing

A key historical source is a 1956 patent, US2750426A, titled "Manufacture of cumylphenol" [2]. The general
process for synthesizing cumylphenol involves the reaction of phenol with a derivative of isopropylbenzene

(cumene). The workflow can be summarized as follows:

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1520211?utm_src=pdf-body
https://www.smolecule.com/products/s1520211?utm_src=pdf-interest
https://www.smolecule.com/products/s1520211?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/o-Cumylphenol
https://patents.google.com/patent/US2750426A/en
https://www.smolecule.com/products/s1520211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Cumene
(Isopropylbenzene)

'

Oxidation Cumene Hvdroberoxide Acid Decomposition
(with air or oxygen) yarop (with phenol)

:

Reaction Mixture
(Cumylphenol + Acetone)

l

Separation & Purification
(distillation, extraction)

( Cumylphenol )

Click to download full resolution via product page

Diagram: General workflow for the synthesis of cuamylphenol from cumene, based on the method described

in US2750426A [2].

Key aspects of this process described in the patent include [2]:

¢ Oxidation: Cumene is oxidized to form cumene hydroperoxide.

e Decomposition: The hydroperoxide is then decomposed in the presence of phenol and an acidifying
agent (like sulfuric acid) to form a mixture of cumylphenol and acetone.

e Separation: The resulting crude product is separated, often involving steps like neutralization with
alkali, extraction, and fractional distillation to isolate pure cumylphenol.

Industrial Applications and Market Context

While specific data for o-cumylphenol is scarce, its isomer, 4-cumylphenol (para-cumylphenol, CAS 599-
64-4), is a significant industrial chemical. The information below pertains to the para-isomer and provides

context for the chemical family's importance.
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Primary Industrial Applications

The table below lists key applications of 4-cumylphenol [3] [4] [5]:

Application Function |/ Use

Polycarbonate Resins Acts as a chain terminator, controlling polymer molecular weight [4] [6].
Phenolic Resins Serves as a key monomer or modifier in resin production [3] [6].
Surfactants Used in the manufacturing of various surfactant compounds [6].

Antioxidants & Stabilizers A key intermediate in producing antioxidants for plastics and rubber [5].

Other Used in coatings, adhesives, sealants, and agricultural chemicals [5].

Market Data and Key Players

The following quantitative data is reported for the para-cumylphenol market [3] [5]:

Metric Details
Global Market Size ~ USD 450 - 500 Million [3]
(2024)

Projected Market Size ~ USD 700 Million [3]
(2033)

Expected CAGR ~5.5% [3] [5]
(2026-2033)

Leading Regional Asia-Pacific (approx. 40% share) [3]
Market
Key Market Drivers Demand from automotive, construction, and electronics industries for high-

performance resins and materials [3].
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Key Players mentioned in the market for cumylphenol-type chemicals include Dover Chemical, Sasol,

Chengdu Yuanda Chemical, Henan Tianfu Chemical, BASF SE, and SI Group [3] [6].

Safety and Handling

For 4-cumylphenol, safety data indicates it is generally classified as an irritant [4] [7]:

¢ GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation) [4] [7].

o Safety Precautions: When handling, use personal protective equipment including gloves, eye
protection, and dust masks [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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